Cas no 437708-76-4 (Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)-)

Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)- structure
437708-76-4 structure
Product Name:Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)-
CAS No:437708-76-4
MF:C13H13ClN4O2
MW:292.720921278
CID:327147
PubChem ID:10334554
Update Time:2025-04-19

Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)-
    • 4-CHLORO-6-NITRO-2-(PIPERAZIN-1-YL)QUINOLINE
    • 4-chloro-6-nitro-2-piperazin-1-ylquinoline
    • Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)
    • 437708-76-4
    • 4-chloro-6-nitro-2-piperazin-1-yl-quinoline
    • BDBM50110578
    • PD182121
    • DTXSID00438329
    • SCHEMBL6365676
    • CHEMBL423269
    • Inchi: 1S/C13H13ClN4O2/c14-11-8-13(17-5-3-15-4-6-17)16-12-2-1-9(18(19)20)7-10(11)12/h1-2,7-8,15H,3-6H2
    • InChI Key: HADJVDJPSUSVPZ-UHFFFAOYSA-N
    • SMILES: ClC1C2C=C(C=CC=2N=C(C=1)N1CCNCC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 292.07300
  • Monoisotopic Mass: 292.0727034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 74Ų

Experimental Properties

  • PSA: 73.98000
  • LogP: 3.12300
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.